Cas no 243658-52-8 (Benzoyl Lactic Acid Ethyl Ester)

• Product Name: Benzoyl Lactic Acid Ethyl Ester
• CAS No: 243658-52-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 245752
• PubChem ID: 11413392
• Update Time: 2025-04-19

Benzoyl Lactic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-hydroxy-g-oxo-, ethyl ester, (aS)-
• (+)-Ethyl (S)-2-hydroxy-4-oxo-4-phenylbutyrate
• ethyl (2S)-2-hydroxy-4-oxo-4-phenylbutanoate
• D86074
• (+)-ETHYL (S)-2-HYDROXY-4-OXO-4-PHENYLBU
• (+)-Ethyl(S)-2-hydroxy-4-oxo-4-phenylbu
• (+)-Ethyl (S)-2-hydroxy-4-oxo-4-phenylbutyrate, purum, >=97.0% (sum of enantiomers, HPLC)
• (S)-Ethyl 2-hydroxy-4-oxo-4-phenylbutanoate
• 2-hydroxy-4-oxyo-4-phenyl-butanoic acid ethyl ester
• DTXSID20465096
• 243658-52-8
• WS-02185
• SCHEMBL5100197
• Benzoyl Lactic Acid Ethyl Ester

• Inchi： 1S/C12H14O4/c1-2-16-12(15)11(14)8-10(13)9-6-4-3-5-7-9/h3-7,11,14H,2,8H2,1H3/t11-/m0/s1
• InChI Key： HEWAMPODKFTBJZ-NSHDSACASA-N
• SMILES： O[C@H](C(=O)OCC)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.179±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 35-38 °C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Slightly soluble (4 g/l) (25 º C),
• Vapor Pressure: Not available

Benzoyl Lactic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)